Methyl 3-[(4R,5S,6R,9R,10R)-9-methyl-4-prop-1-en-2-yl-5-tetracyclo[7.2.1.01,6.08,10]dodecanyl]propanoate
Methyl 3-[(4R,5S,6R,9R,10R)-9-methyl-4-prop-1-en-2-yl-5-tetracyclo[7.2.1.01,6.08,10]dodecanyl]propanoate
Brand Name:
Vulcanchem
CAS No.:
138950-24-0
VCID:
VC0149029
InChI:
InChI=1S/C20H30O2/c1-12(2)13-7-8-20-10-17-16(19(17,3)11-20)9-15(20)14(13)5-6-18(21)22-4/h13-17H,1,5-11H2,2-4H3/t13-,14-,15+,16?,17+,19+,20?/m0/s1
SMILES:
CC(=C)C1CCC23CC4C(C4(C2)C)CC3C1CCC(=O)OC
Molecular Formula:
C20H30O2
Molecular Weight:
302.5 g/mol
Methyl 3-[(4R,5S,6R,9R,10R)-9-methyl-4-prop-1-en-2-yl-5-tetracyclo[7.2.1.01,6.08,10]dodecanyl]propanoate
CAS No.: 138950-24-0
Main Products
VCID: VC0149029
Molecular Formula: C20H30O2
Molecular Weight: 302.5 g/mol
![Methyl 3-[(4R,5S,6R,9R,10R)-9-methyl-4-prop-1-en-2-yl-5-tetracyclo[7.2.1.01,6.08,10]dodecanyl]propanoate - 138950-24-0](/images/no_structure.jpg)
| CAS No. | 138950-24-0 |
|---|---|
| Product Name | Methyl 3-[(4R,5S,6R,9R,10R)-9-methyl-4-prop-1-en-2-yl-5-tetracyclo[7.2.1.01,6.08,10]dodecanyl]propanoate |
| Molecular Formula | C20H30O2 |
| Molecular Weight | 302.5 g/mol |
| IUPAC Name | methyl 3-[(4R,5S,6R,9R,10R)-9-methyl-4-prop-1-en-2-yl-5-tetracyclo[7.2.1.01,6.08,10]dodecanyl]propanoate |
| Standard InChI | InChI=1S/C20H30O2/c1-12(2)13-7-8-20-10-17-16(19(17,3)11-20)9-15(20)14(13)5-6-18(21)22-4/h13-17H,1,5-11H2,2-4H3/t13-,14-,15+,16?,17+,19+,20?/m0/s1 |
| Standard InChIKey | YQNPESKMFNFNCE-IXCCLCRESA-N |
| Isomeric SMILES | CC(=C)[C@@H]1CCC23C[C@@H]4C([C@]4(C2)C)C[C@@H]3[C@H]1CCC(=O)OC |
| SMILES | CC(=C)C1CCC23CC4C(C4(C2)C)CC3C1CCC(=O)OC |
| Canonical SMILES | CC(=C)C1CCC23CC4C(C4(C2)C)CC3C1CCC(=O)OC |
| Synonyms | 3,4-secotrachylobanoic acid |
| PubChem Compound | 132192 |
| Last Modified | Nov 11 2021 |
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